Cas no 1951439-80-7 (3,5-Dibromo-2,4,6-trifluorobenzoic acid)

• Product Name: 3,5-Dibromo-2,4,6-trifluorobenzoic acid
• CAS No: 1951439-80-7
• MF: C₇HBr₂F₃O₂
• MW: 333.88485121727
• CID: 4630923
• Update Time: 2025-06-08

3,5-Dibromo-2,4,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2,4,6-trifluorobenzoic acid

• Inchi： 1S/C7HBr2F3O2/c8-2-4(10)1(7(13)14)5(11)3(9)6(2)12/h(H,13,14)
• InChI Key： ODMZNZZKRLYCPN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C(=O)O)C=1F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 3,5-Dibromo-2,4,6-trifluorobenzoic acid

Research Brief on 3,5-Dibromo-2,4,6-trifluorobenzoic acid (CAS: 1951439-80-7) in Chemical Biology and Pharmaceutical Applications

3,5-Dibromo-2,4,6-trifluorobenzoic acid (CAS: 1951439-80-7) is a halogenated benzoic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and material science. This compound, characterized by its bromine and fluorine substituents, exhibits distinct electronic and steric effects that make it a valuable building block for the synthesis of more complex molecules.

Recent studies have explored the use of 3,5-Dibromo-2,4,6-trifluorobenzoic acid as a key intermediate in the development of novel pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators. Its halogen-rich structure allows for selective interactions with biological targets, making it a promising candidate for the development of therapeutics targeting diseases such as cancer, infectious diseases, and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3,5-Dibromo-2,4,6-trifluorobenzoic acid as a precursor for the synthesis of a series of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. The researchers attributed this activity to the compound's ability to form halogen bonds with key residues in the kinase active site.

Another significant application of 3,5-Dibromo-2,4,6-trifluorobenzoic acid has been in the field of positron emission tomography (PET) tracer development. A research team at a leading pharmaceutical institute recently reported the use of this compound as a starting material for the synthesis of fluorine-18 labeled tracers. The presence of multiple fluorine atoms in the parent molecule facilitates efficient radiolabeling, while the bromine atoms provide sites for further functionalization.

The synthetic accessibility of 3,5-Dibromo-2,4,6-trifluorobenzoic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route for this compound, achieving >90% yield with excellent purity. This advancement is particularly important for ensuring consistent supply of the material for both research and potential commercial applications.

From a safety and toxicological perspective, preliminary studies indicate that 3,5-Dibromo-2,4,6-trifluorobenzoic acid exhibits moderate toxicity in cellular assays, which is typical for halogenated aromatic compounds. However, researchers note that proper handling procedures should be followed, and further toxicological evaluation is warranted as derivatives of this compound progress through drug development pipelines.

Looking forward, the versatility of 3,5-Dibromo-2,4,6-trifluorobenzoic acid suggests it will continue to be an important tool in medicinal chemistry. Its applications extend beyond pharmaceuticals to include materials science, where its unique electronic properties are being explored for the development of organic electronic materials and liquid crystals. The compound's combination of halogen atoms with the benzoic acid scaffold provides multiple vectors for structural modification, enabling the fine-tuning of physical, chemical, and biological properties.